Cas no 124643-45-4 (Benzenamine, 2-[(4-methylphenyl)ethynyl]-)

• Product Name: Benzenamine, 2-[(4-methylphenyl)ethynyl]-
• CAS No: 124643-45-4
• MF: C₁₅H₁₃N
• MW: 207.270423650742
• MDL: MFCD00168854
• CID: 1123774
• PubChem ID: 14341826
• Update Time: 2025-04-20

Benzenamine, 2-[(4-methylphenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(4-methylphenyl)ethynyl]-
• 2-[2-(4-methylphenyl)ethynyl]aniline
• 2-(p-tolylethynyl)aniline
• Benzenamine,2-[(4-methylphenyl)ethynyl]
• SY289765
• CS-0163436
• MFCD00168854
• DTXSID20559121
• AKOS027393721
• DS-18775
• 2-[(4-Methylphenyl)ethynyl]aniline
• SCHEMBL2980211
• 124643-45-4
• BMZWJMXJVGEQGL-UHFFFAOYSA-N
• {2-[(4-Methylphenyl)ethynyl]phenyl}amine
• F21395
• Benzenamine, 2-[2-(4-methylphenyl)ethynyl]-

• MDL： MFCD00168854
• Inchi： 1S/C15H13N/c1-12-6-8-13(9-7-12)10-11-14-4-2-3-5-15(14)16/h2-9H,16H2,1H3
• InChI Key： BMZWJMXJVGEQGL-UHFFFAOYSA-N
• SMILES： NC1C=CC=CC=1C#CC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 207.10500
• Monoisotopic Mass: 207.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.55820